Cas no 120-57-0 (Piperonal)

A small amount of natural products exist in the flower oils of Vaccinium uliginosum \ melon \ pepper \ chicken \ Sherry wine \ Robinia and vanilla beans. White or yellowish white glittering crystals, red brown after exposure in the air, sweet vanilla and cherry like aroma. Melting point: 37 ℃, boiling point: 264 ℃. It is very soluble in ethanol and ether, propylene glycol and most non-volatile oils, slightly soluble in mineral oil, insoluble in glycerol and water< Br>

Piperonal structure

Product Name:Piperonal

CAS No:120-57-0

Molecular Formula:C₈H₆O₃

Molecular Weight:150.13

CID:35963

Piperonal Properties

Names and Identifiers

- Piperonal
- 3,4-(Methylenedioxy)benzaldehyde
- HELIOTROPINE
- piperonaldehyde
- 3,4-Methylenedioxybenzaldeh
- 1,3-Benzodioxole-5-carboxaldehyde~Heliotropin~3,4-(Methylenedioxy)benzaldehyde
- 1,3-benzodioxole-5-carbaldehyde
- peperonal
- ***
- 3,4-Methylenedioxybenzaldehyde
- Piperonyl aldehyde
- 1,3-benzodioxole-5-carboxaldehyde
- Blue P
- FEMA 2911
- Geliotropin
- PIPERINAL
- piperoanol
- pipweonal
- NSC 26826
- HELIOTROPIN
- protocatechuic aldehyde methylene ether
- 5-formyl-1,3-benzodioxole
- piperonylaldehyde
- 3,4-dihydroxybenzaldehyde methylene ketal
- +Expand
- MDL： MFCD00005828
- InChIKey： SATCULPHIDQDRE-UHFFFAOYSA-N
- Inchi： 1S/C8H6O3/c9-4-6-1-2-7-8(3-6)11-5-10-7/h1-4H,5H2
- SMILES： C1=CC2=C(C=C1C=O)OCO2

Computed Properties

Exact Mass: 150.03200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Heavy Atom Count: 11
Complexity: 157
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.22780
PSA: 35.53000
Merck: 13,7556
Refractive Index: 1.4500 (estimate)
Water Partition Coefficient: Slightly soluble
Boiling Point: 264 ºC
Melting Point: 35-38 ºC
Vapor Pressure: 1 mm Hg ( 87 °C)
Flash Point: 131 ºC
FEMA: 2911
Solubility: methanol: 0.1 g/mL, clear
Color/Form: White crystal with jasmine fragrance
Stability/Shelf Life: Stable, but air and light sensitive. Combustible. Incompatible with strong oxidizing agents, bases.
Solubility: It is poorly soluble in water and glycerol, easily soluble in ethanol \ ether \ benzyl benzoate \ diethyl benzoate, soluble in propylene glycol, and 20 times soluble in olive oil
Sensitiveness: Air & Light Sensitive
Density: 1.2645 (rough estimate)

Piperonal Security Information

RTECS：TO1575000
WGK Germany：2
Safety Term：S24/25
Safety Instruction： S61; S24/25
Risk Phrases：R38; R52/53
Dangerous goods sign： Xi
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Store at recommended temperature
Risk Phrases： R38: irritating skin. R52/53: for aquatic organismsHarmful,May cause long-term adverse effects on the aquatic environment.
Signal Word：warning
TSCA：Yes
Toxicity：LD50 orally in rats: 2700 mg/kg (Hagan)
FLUKA BRAND F CODES：8-10-23

Piperonal Customs Data

HS CODE：2932930000
Customs Data：

China Customs Code:
2932930000

Piperonal Synthesis

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